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Compound of Interest

Compound Name: Butyl ethyl ether

Cat. No.: B146140 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and storage of anhydrous

butyl ethyl ether. It includes key safety protocols, physical and chemical properties, and

common experimental applications with detailed methodologies.

Section 1: Safety and Handling
Anhydrous butyl ethyl ether is a highly flammable liquid and vapor that can cause serious eye

irritation and may cause respiratory irritation, drowsiness, or dizziness.[1] Proper handling is

crucial to prevent accidents and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
Before handling anhydrous butyl ethyl ether, ensure the following personal protective

equipment is worn:

Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent eye

contact.[1][2]

Hand Protection: Wear impervious gloves, such as nitrile or neoprene, to prevent skin

contact.[1]

Skin and Body Protection: A flame-retardant lab coat and closed-toe shoes are required.[3]

[4]
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Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood.[1][3] If

vapor concentrations are high, a NIOSH-approved respirator with an organic vapor cartridge

is necessary.[1][3]

Engineering Controls
Ventilation: Always handle anhydrous butyl ethyl ether in a well-ventilated area, preferably

within a chemical fume hood, to minimize inhalation exposure.[1][3]

Explosion-Proof Equipment: Use explosion-proof electrical, ventilating, and lighting

equipment to prevent ignition of flammable vapors.[2][3][4]

Grounding and Bonding: Ground and bond containers and receiving equipment during

transfer to prevent static discharge, which can ignite flammable vapors.[2][3][4]

Eyewash and Safety Shower: An eyewash station and safety shower must be readily

accessible in the immediate work area.[1]

Handling Procedures
Avoid Inhalation and Contact: Do not breathe vapor or mist. Avoid contact with skin, eyes,

and clothing.[1][3]

Prevent Ignition: Keep away from heat, sparks, open flames, and other ignition sources.[2][3]

[4] Use only non-sparking tools.[2][3][4]

Peroxide Formation: Ethers like butyl ethyl ether can form explosive peroxides upon

exposure to air and light, especially during storage.[2][5] Containers should be dated upon

opening and tested for peroxides periodically.[2] If peroxide formation is suspected, do not

open or move the container and consult a safety professional.[2]

Dispensing: When transferring, pour slowly to minimize splashing and vapor generation. Use

a bonded and grounded dispensing system.

Section 2: Storage Procedures
Proper storage of anhydrous butyl ethyl ether is critical to maintain its integrity and prevent

hazardous situations.
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Container: Store in a tightly closed container in a dry and well-ventilated place.[1][3][4]

Location: Store in a designated flammables storage cabinet or area, away from incompatible

materials.[2]

Temperature: Store in a cool, well-ventilated place.[1][3][4] Recommended storage

temperatures are typically between 15°C and 30°C.[1]

Incompatible Materials: Avoid contact with strong oxidizing agents.[1][2][5]

Light and Air: Protect from light and air to minimize peroxide formation.

Section 3: Quantitative Data
The following tables summarize the key quantitative data for anhydrous butyl ethyl ether.

Table 1: Physical and Chemical Properties

Property Value Reference

Molecular Formula C6H14O [1]

Molecular Weight 102.17 g/mol [1]

Appearance Colorless liquid [6]

Odor Pleasant, characteristic [6]

Boiling Point 92.2 °C
Not explicitly found in search

results

Melting Point -124 °C [4]

Flash Point -10 °C
Not explicitly found in search

results

Density 0.75 g/cm³ at 25 °C [4]

Solubility in Water Slightly soluble [6]

Table 2: Safety and Hazard Information
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Hazard GHS Classification
Precautionary
Statement(s)

Reference

Flammability
Flammable Liquid,

Category 2

P210: Keep away

from heat, sparks,

open flames, and hot

surfaces. No smoking.

P233: Keep container

tightly closed. P240:

Ground/bond

container and

receiving equipment.

P241: Use explosion-

proof

electrical/ventilating/lig

hting equipment.

P242: Use only non-

sparking tools. P243:

Take precautionary

measures against

static discharge.

[4]

Acute Toxicity (Oral)
Harmful if swallowed,

Category 4

P264: Wash skin

thoroughly after

handling. P270: Do

not eat, drink or

smoke when using

this product. P301 +

P312: IF

SWALLOWED: Call a

POISON CENTER or

doctor/physician if you

feel unwell. P330:

Rinse mouth.

[4]

Eye Irritation Causes serious eye

irritation, Category 2A

P280: Wear eye

protection/face

protection. P305 +

P351 + P338: IF IN

[1]
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EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing. P337 + P313:

If eye irritation

persists: Get medical

advice/attention.

Specific Target Organ

Toxicity

May cause respiratory

irritation, drowsiness

or dizziness, Category

3

P261: Avoid breathing

dust/fume/gas/mist/va

pors/spray. P271: Use

only outdoors or in a

well-ventilated area.

P304 + P340: IF

INHALED: Remove

person to fresh air and

keep comfortable for

breathing. P312: Call

a POISON CENTER

or doctor/physician if

you feel unwell.

[1]

Section 4: Experimental Protocols
Anhydrous butyl ethyl ether is a versatile aprotic solvent used in various organic syntheses.

Its anhydrous nature is particularly crucial in reactions involving organometallic reagents, such

as Grignard reagents.

Protocol: Grignard Reagent Formation and Reaction
Objective: To prepare a Grignard reagent using anhydrous butyl ethyl ether as a solvent and

subsequently react it with a carbonyl compound.

Materials:
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Magnesium turnings

Alkyl or aryl halide (e.g., bromobenzene)

Anhydrous butyl ethyl ether

Carbonyl compound (e.g., benzophenone)

Iodine crystal (for initiation, if necessary)

Round-bottom flask with a reflux condenser and a dropping funnel (all glassware must be

oven-dried)

Stirring apparatus

Inert atmosphere (e.g., nitrogen or argon)

Procedure:

Apparatus Setup: Assemble the oven-dried glassware under an inert atmosphere. Place the

magnesium turnings in the round-bottom flask.

Initiation: Add a small crystal of iodine to the flask to activate the magnesium surface.

Reagent Addition: Dissolve the alkyl or aryl halide in anhydrous butyl ethyl ether in the

dropping funnel. Add a small portion of this solution to the magnesium turnings.

Reaction Initiation: The reaction is typically initiated by gentle heating or sonication. An

exothermic reaction, indicated by the boiling of the ether and the disappearance of the iodine

color, signifies the formation of the Grignard reagent.

Grignard Reagent Formation: Once the reaction has started, add the remaining halide

solution dropwise at a rate that maintains a gentle reflux.

Reaction with Carbonyl Compound: After the Grignard reagent has formed (the solution will

appear cloudy and grey), cool the flask in an ice bath. Dissolve the carbonyl compound in

anhydrous butyl ethyl ether and add it dropwise to the Grignard reagent with vigorous

stirring.
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Quenching: After the addition is complete, quench the reaction by slowly adding a saturated

aqueous solution of ammonium chloride.

Workup: Extract the product with an organic solvent, wash the organic layer with brine, dry it

over an anhydrous salt (e.g., magnesium sulfate), and concentrate it under reduced

pressure.

Purification: Purify the product by recrystallization or column chromatography.

Protocol: Williamson Ether Synthesis
Objective: To synthesize an unsymmetrical ether using an alkoxide and an alkyl halide with

anhydrous butyl ethyl ether as a solvent.

Materials:

Alcohol (e.g., tert-butanol)

Strong base (e.g., sodium hydride)

Alkyl halide (e.g., ethyl iodide)

Anhydrous butyl ethyl ether

Round-bottom flask with a reflux condenser

Stirring apparatus

Inert atmosphere (e.g., nitrogen or argon)

Procedure:

Alkoxide Formation: In a round-bottom flask under an inert atmosphere, dissolve the alcohol

in anhydrous butyl ethyl ether. Carefully add the strong base portion-wise to the solution.

The evolution of hydrogen gas indicates the formation of the alkoxide.

Alkyl Halide Addition: Once the alkoxide formation is complete, add the alkyl halide dropwise

to the reaction mixture.
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Reaction: Heat the reaction mixture to reflux and monitor the reaction progress by thin-layer

chromatography (TLC).

Workup: After the reaction is complete, cool the mixture to room temperature and quench it

by carefully adding water.

Extraction: Extract the product with an organic solvent. Wash the organic layer with water

and brine, dry it over an anhydrous salt, and concentrate it under reduced pressure.

Purification: Purify the resulting ether by distillation or column chromatography.

Section 5: Visualizations
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Caption: Workflow for safe handling and storage of anhydrous butyl ethyl ether.
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Caption: Signaling pathway for a Grignard reaction using anhydrous butyl ethyl ether.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b146140#handling-and-storage-procedures-for-
anhydrous-butyl-ethyl-ether]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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